4-chloro-3-nitro-N-(2-oxonaphtho[2,1-d][1,3]oxathiol-5-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-3-nitro-N-(2-oxobenzo[g][1,3]benzoxathiol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C17H9ClN2O6S2/c18-12-6-5-9(7-14(12)20(22)23)28(24,25)19-13-8-15-16(26-17(21)27-15)11-4-2-1-3-10(11)13/h1-8,19H
• InChI Key: QUWOAIYBVAQOKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC3=C2OC(=O)S3)NS(=O)(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C17H9ClN2O6S2
• Molecular Weight: 436.8 g/mol

Description

4-chloro-3-nitro-N-(2-oxonaphtho[2,1-d][1,3]oxathiol-5-yl)benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a sulfonamide derivative that has been synthesized using different methods.

Scientific Research Applications

Antifungal Screening

A study on novel azetidin-2-ones derivatives, which includes similar sulfonamide compounds, demonstrated potent antifungal activity against fungi like Aspergillus niger and Aspergillus flavus. The study also highlighted significant structure-activity relationships (SAR) trends, suggesting the potential of these compounds in developing antifungal agents (Gupta & Halve, 2015).

Nitration Reactions

Research on the nitration of chloro- and bromo-benzenes, including derivatives, with nitrogen dioxide in the presence of ozone showcased an ortho-rich product mix. This method provides a nearly quantitative yield, offering a valuable approach for synthesizing nitro derivatives efficiently (Suzuki & Mori, 1994).

Carbonic Anhydrase Inhibition

A specific study on 4-Chloro-3-nitrobenzenesulfonamide demonstrated its ability to react with bis-electrophilic phenols to produce [1,4]oxazepine-based sulfonamides. These compounds exhibited strong inhibition against human carbonic anhydrases, highlighting their therapeutic relevance. The primary sulfonamide functionality was critical for both the [1,4]oxazepine ring construction and its role as an enzyme inhibitor (Sapegin et al., 2018).

Antimicrobial Activity

Synthesis and molecular structure analysis of novel sulfonamide derivatives, including those with nitro groups, have shown promise in antimicrobial activity. These studies not only provide insights into the structural basis of their activity but also open avenues for designing more effective antimicrobial agents (Patel & Patel, 2012).